Cas no 14716-92-8 (3-propyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-propyl-1,2-oxazole-5-carboxylic acid
• CAS No: 14716-92-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD09701733
• CID: 120604
• PubChem ID: 20072746
• Update Time: 2025-04-18

3-propyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Propylisoxazole-5-carboxylic acid
• 3-Propyl-isoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylicacid, 3-propyl-
• 3-(n-Propyl)-5-carboxy-isoxazol
• ALBB-009882
• CTK0H1931
• SBB025167
• SureCN2530338
• 3-propyl-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylicacid,3-propyl-(8CI)
• Z1198221226
• DTXSID00602149
• LS-03312
• CS-0446777
• JHEZCMNYXDKGTQ-UHFFFAOYSA-N
• 3-PROPYL-5-ISOXAZOLECARBOXYLIC ACID
• 5-Isoxazolecarboxylic acid, 3-propyl-
• SCHEMBL2530338
• 3-Propylisoxazole-5-carboxylicacid
• 3-Propyl-isoxazole-5-carboxylicacid
• 14716-92-8
• MFCD09701733
• AKOS000302556
• EN300-92649
• STK352108

• MDL： MFCD09701733
• Inchi： 1S/C7H9NO3/c1-2-3-5-4-6(7(9)10)11-8-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： JHEZCMNYXDKGTQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(CCC)=N1

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.5±30.0 °C at 760 mmHg
• Flash Point: 148.2±24.6 °C
• PSA: 63.33
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-propyl-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles